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Compound of Interest

2,2-Dimethyl-2,3-dihydro-1-
Compound Name: benzofuran-7-yl

(-2~H_3_)methylcarbamate

Cat. No.: B020933

\. J

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carbofuran is a broad-spectrum carbamate pesticide known for its high toxicity and efficacy as
an insecticide and nematicide.[1] In analytical chemistry, drug metabolism studies, and
pharmacokinetics, stable isotope-labeled internal standards are crucial for achieving accurate
and precise quantification, especially when using mass spectrometry-based methods.[2]
Deuterated carbofuran, typically carbofuran-d3 where the three hydrogen atoms on the N-
methyl group are replaced by deuterium, serves as an ideal internal standard for the analysis of
carbofuran.[3][4] Its chemical and physical properties are nearly identical to the unlabeled
analyte, ensuring similar behavior during sample preparation and chromatographic separation,
while its increased mass allows for clear differentiation by a mass spectrometer.[5] This guide
provides a comprehensive overview of the chemical properties of deuterated carbofuran, its
synthesis, analytical applications, and metabolic pathways.

Chemical and Physical Properties

The introduction of deuterium atoms into a molecule results in a slight increase in molecular
weight but generally has a minimal effect on its physical and chemical properties. The
properties of deuterated carbofuran (specifically carbofuran-d3) are therefore very similar to
those of its non-deuterated counterpart.[5]
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Table 1: Chemical and Physical Properties of Carbofuran and Deuterated Carbofuran
(Carbofuran-d3)
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Deuterated
Property Carbofuran Carbofuran Reference(s)
(Carbofuran-d3)
2,3-dihydro-2,2- N-(methyl-d3)-
) dimethyl-7- carbamic acid, 2,3-

Chemical Name _ _ [31[6]
benzofuranyl dihydro-2,2-dimethyl-
methylcarbamate 7-benzofuranyl ester
Furadan, Curaterr,

Synonyms BAY 70143-d3 [31[6]
Yaltox

CAS Number 1563-66-2 1007459-98-4 [3][6]

Molecular Formula C12H15NOs3 C12H12D3NOs3 [31[6]

Molecular Weight 221.26 g/mol 224.27 g/mol [71[8]

Not specified,
Appearance White crystalline solid expected to be a white  [6][9]
solid
Not empirically
] ] determined, expected
Melting Point 153-154 °C o [9][10]
to be very similar to
carbofuran
Not empirically
- 320-700 mg/L at 25 determined, expected

Water Solubility o [9][10]
°C to be very similar to

carbofuran
Very soluble in Slightly soluble in

Solubility in Organic acetone, acetonitrile, chloroform and (3110]

Solvents benzene, and methanol (when
cyclohexanone heated)

Stable under neutral
- or acidic conditions; Expected to have
Stability [6][8]

unstable in alkaline

media.

similar stability.
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. . _ >99% deuterated
Isotopic Purity Not Applicable [3]
forms (d1-ds)

Note: Many physical properties of deuterated carbofuran are not explicitly documented in the
literature. The values presented are based on the properties of unlabeled carbofuran, as
significant deviations are not expected.

Chromatographic Behavior

In gas chromatography (GC), deuterated compounds often exhibit slightly shorter retention
times than their non-deuterated counterparts, a phenomenon known as the chromatographic
H/D isotope effect.[11] This effect is attributed to the larger size of deuterium atoms compared
to protium (hydrogen), which can weaken the interaction of the molecule with the stationary
phase.[11] The position of deuterium substitution can also influence the retention time.[12][13]

Synthesis of Deuterated Carbofuran

The synthesis of carbofuran typically involves the reaction of 2,3-dihydro-2,2-dimethyl-7-
hydroxybenzofuran (carbofuran phenol) with methyl isocyanate.[1][14] For the synthesis of
carbofuran-d3, a deuterated version of methyl isocyanate (methyl-d3-isocyanate) would be
used in this reaction.

A general synthetic pathway for carbofuran involves:
o Alkylation of 1,2-cyclohexanedione with a beta-methallyl compound.[15]
o A Claisen rearrangement and aromatization to produce carbofuran phenol.[15]

o Reaction of the resulting carbofuran phenol with methyl isocyanate (or methyl-d3-isocyanate
for the deuterated version) in the presence of a tertiary amine catalyst to yield carbofuran (or
carbofuran-d3).[14][16]

Analytical Applications and Experimental Protocols

Deuterated carbofuran is primarily used as an internal standard for the quantification of
carbofuran in various matrices, such as environmental samples (water, soil) and biological
samples, using liquid chromatography-tandem mass spectrometry (LC-MS/MS).[4][7][17] The
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use of a stable isotope-labeled internal standard is the gold standard in quantitative mass
spectrometry as it corrects for variations in sample preparation, injection volume, and matrix
effects that can cause ion suppression or enhancement.[2][18]

Experimental Protocol: Quantification of Carbofuran in
Water Samples using LC-MS/MS

This protocol describes a general method for the determination of carbofuran in water, adapted
from established analytical procedures.[19][20]

1. Materials and Reagents:

e Carbofuran analytical standard

o Carbofuran-d3 internal standard

o Acetonitrile (LC-MS grade)

e Methanol (LC-MS grade)

e Formic acid

o Deionized water

o Solid-phase extraction (SPE) cartridges (e.g., C18)
e Syringe filters (0.45 pm)

2. Preparation of Standards:

o Prepare stock solutions of carbofuran and carbofuran-d3 in methanol.

o Create a series of calibration standards by spiking known concentrations of carbofuran into
blank water samples.

e Prepare a working internal standard solution of carbofuran-d3.

3. Sample Preparation:
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Collect water samples in appropriate containers.

Spike a known volume of each sample, calibration standard, and quality control sample with
the carbofuran-d3 internal standard solution.

Condition the SPE cartridges according to the manufacturer's instructions.
Load the samples onto the SPE cartridges.
Wash the cartridges to remove interferences.

Elute the analytes from the cartridges using an appropriate solvent (e.g., acetonitrile or
methanol).

Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a
suitable mobile phase.

Filter the reconstituted samples through a 0.45 um syringe filter into autosampler vials.
. LC-MS/MS Analysis:

Liguid Chromatography (LC):

o Column: C18 reverse-phase column (e.g., 50 mm x 2.1 mm, 1.8 um).

o Mobile Phase A: Water with 0.1% formic acid.

o Mobile Phase B: Acetonitrile or Methanol with 0.1% formic acid.

o Gradient: A suitable gradient program to achieve separation of carbofuran from matrix
components.

o Flow Rate: 0.2-0.4 mL/min.
o Injection Volume: 5-10 pL.
Tandem Mass Spectrometry (MS/MS):

o lonization Mode: Electrospray lonization (ESI), positive mode.
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o Analysis Mode: Multiple Reaction Monitoring (MRM).

o MRM Transitions: Monitor specific precursor-to-product ion transitions for both carbofuran
and carbofuran-d3. These transitions should be optimized for the specific instrument being
used.

5. Data Analysis:

o Quantify carbofuran in the samples by constructing a calibration curve based on the peak
area ratios of the analyte to the internal standard.

Metabolic Pathways of Carbofuran

The metabolism of carbofuran is a critical aspect of its toxicology and environmental fate. The
primary metabolic pathway involves oxidation and hydrolysis. In mammals, cytochrome P450
enzymes, particularly CYP3A4, are responsible for the initial oxidative metabolism.[21]

The main metabolic transformations include:

Hydroxylation: Oxidation of the furan ring to form 3-hydroxycarbofuran, a major metabolite
that is also toxic.[21]

o Oxidation: Further oxidation of 3-hydroxycarbofuran to 3-ketocarbofuran.

o Hydrolysis: Cleavage of the carbamate ester bond to form carbofuran phenol, which is
significantly less toxic.[22]

e Ring Oxidation: Hydroxylation can also occur at other positions on the aromatic ring.[23]

Bacterial degradation of carbofuran can proceed through hydrolysis to carbofuran phenol or via
an oxidative pathway.[22]

Below is a diagram illustrating the primary metabolic pathways of carbofuran.
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Caption: Primary metabolic pathways of Carbofuran.

Experimental Workflow Visualization

The following diagram outlines a typical workflow for the analysis of carbofuran in an
environmental sample using deuterated carbofuran as an internal standard.
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Caption: Workflow for Carbofuran analysis with an internal standard.

Conclusion

Deuterated carbofuran is an indispensable tool for the accurate and reliable quantification of
carbofuran in complex matrices. Its chemical and physical properties closely mimic those of the
parent compound, making it an ideal internal standard for mass spectrometry-based analytical
methods. Understanding its properties, synthesis, and appropriate use in experimental
protocols is essential for researchers in environmental science, toxicology, and drug
development to generate high-quality data. The metabolic pathways of carbofuran, leading to
various transformation products, underscore the importance of precise analytical methods for
monitoring both the parent compound and its metabolites.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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